Cas no 45164-26-9 (3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid)

• Product Name: 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid
• CAS No: 45164-26-9
• MF: C₇H₁₈ClN₂O₄P
• MW: 260.655581951141
• MDL: MFCD28397585
• CID: 2827993
• PubChem ID: 170292
• Update Time: 2025-10-31

3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[2-[(2-Chloroethyl)amino]ethyl]amino]propyl Monophosphate
• 3-[2-(2-chloroethylamino)ethylamino]propyl dihydrogen phosphate
• 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid
• Chlorodiazanonyl phosphate
• DTXCID80200905
• 1-Propanol, 3-((2-((2-chloroethyl)amino)ethyl)amino)-, dihydrogen phosphate (ester)
• CHEMBL128457
• [3-({2-[(2-chloroethyl)amino]ethyl}amino)propoxy]phosphonic acid
• 3-(2-(2-Chloroethylamino)ethylamino)propyl dihydrogen phosphate
• Chlorodiazanonyl phosphate [USP]
• 45164-26-9
• SCHEMBL17247996
• UNII-3532U7XQ34
• Cyclophosphamide Impurity D
• 3-[[2-[(2-Chloroethyl)amino]ethyl]amino]-1-propanol Dihydrogen Phosphate
• 3532U7XQ34
• CHLORODIAZANONYL PHOSPHATE (USP IMPURITY)
• [3-({2-[(2-chloroethyl)amino]ethyl}amino)propoxy]phosphonicacid
• Chlorodiazanonyl phosphate (USP)
• DTXSID60276603
• EN300-208656
• CHLORODIAZANONYL PHOSPHATE [USP IMPURITY]

• MDL： MFCD28397585
• Inchi： 1S/C7H18ClN2O4P/c8-2-4-10-6-5-9-3-1-7-14-15(11,12)13/h9-10H,1-7H2,(H2,11,12,13)
• InChI Key： NXUYKLYPMPSVGA-UHFFFAOYSA-N
• SMILES： ClCCNCCNCCCOP(=O)(O)O

Computed Properties

• Exact Mass: 260.06900
• Monoisotopic Mass: 260.0692718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (295 g/l) (25 º C),
• PSA: 100.63000
• LogP: 0.68560

Additional information on 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid

Recent Advances in the Study of 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid (CAS: 45164-26-9)

The compound 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid (CAS: 45164-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This phosphonic acid derivative, characterized by its unique chloroethylaminoethylamino propoxy structure, has been the subject of several studies aimed at elucidating its mechanism of action, pharmacokinetics, and potential use in targeted therapies. Recent literature highlights its role as a bifunctional alkylating agent, which could be leveraged in the development of novel anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's ability to crosslink DNA strands, a property attributed to its chloroethyl moiety. The research demonstrated that 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid induces DNA interstrand crosslinks (ICLs) in a dose-dependent manner, leading to cell cycle arrest and apoptosis in various cancer cell lines. The study further revealed that the compound exhibits selectivity towards rapidly dividing cells, suggesting its potential as a chemotherapeutic agent with reduced off-target effects.

In addition to its anticancer properties, recent investigations have focused on the compound's potential applications in neurodegenerative diseases. A preclinical study published in Neuropharmacology (2024) reported that 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid can modulate glutamate receptor activity, potentially offering neuroprotective effects in models of Alzheimer's disease. The phosphonic acid group appears to play a crucial role in this activity, possibly through interactions with NMDA receptor subunits.

From a synthetic chemistry perspective, advancements have been made in the production and purification of 45164-26-9. A recent patent (WO2023124567) describes an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant as it addresses previous challenges in scaling up production, potentially facilitating further research and clinical translation.

Pharmacokinetic studies published in Xenobiotica (2023) have provided new insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The research indicates that 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid demonstrates favorable oral bioavailability and tissue penetration, with a half-life suitable for daily dosing regimens. These findings support its potential as a viable drug candidate and guide future formulation development.

Ongoing clinical trials (as of Q2 2024) are evaluating the safety and efficacy of 45164-26-9 derivatives in various indications. Preliminary results from Phase I studies suggest acceptable toxicity profiles, with dose-limiting toxicities primarily related to expected myelosuppression. Researchers are particularly interested in exploring combination therapies that could enhance the compound's therapeutic index while minimizing adverse effects.

In conclusion, recent research on 3-({2-(2-chloroethyl)aminoethyl}amino)propoxyphosphonic acid (CAS: 45164-26-9) has significantly advanced our understanding of its therapeutic potential and mechanism of action. The compound's unique chemical properties continue to inspire innovative applications in oncology and neurology, while improvements in synthesis and formulation are overcoming previous limitations. As research progresses, this molecule may emerge as an important tool in the development of targeted therapies for challenging medical conditions.